Cas no 1823522-25-3 (2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester)

• Product Name: 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester
• CAS No: 1823522-25-3
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5969724
• PubChem ID: 130133489
• Update Time: 2025-06-10

2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester
• EN300-6478126
• tert-butyl 3-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate
• 1823522-25-3

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-10-6-4-9(5-7-10)11(15)8-14/h9-11H,4-8,14H2,1-3H3
• InChI Key： OTKKWUPZYUSFQX-UHFFFAOYSA-N
• SMILES： C12CCC(CC1)C(CN)N2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 333.9±15.0 °C(Predicted)
• pka: 9.79±0.29(Predicted)

Additional information on 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester (CAS No. 1823522-25-3)

The compound 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester (CAS No. 1823522-25-3) is a structurally unique bicyclic derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its azabicyclo[2.2.2]octane core is a privileged scaffold known for its conformational rigidity, which enhances binding affinity to biological targets. The presence of both aminomethyl and 1,1-dimethylethyl ester functional groups further expands its utility as a versatile intermediate in drug discovery.

Recent advancements in synthetic methodologies have highlighted the importance of 2-Azabicyclo[2.2.2]octane derivatives in addressing challenges related to bioavailability and metabolic stability. Researchers are particularly interested in optimizing the 3-(aminomethyl) substitution pattern to improve pharmacokinetic properties. This aligns with the growing demand for small molecule modulators in neurodegenerative diseases and inflammation, where such scaffolds are frequently explored.

The 1,1-dimethylethyl ester moiety in this compound serves as a protective group, enabling selective deprotection under mild conditions—a feature highly valued in multistep syntheses. This characteristic has made CAS No. 1823522-25-3 a subject of interest in peptide mimetics and protease inhibitor design, areas that dominate current medicinal chemistry literature. Computational studies also suggest potential applications in G-protein-coupled receptor (GPCR) targeting, a hot topic in AI-driven drug discovery platforms.

From an industrial perspective, scalability and cost-effectiveness of synthesizing 2-Azabicyclo[2.2.2]octane-2-carboxylic acid derivatives remain critical. Innovations in flow chemistry and catalytic asymmetric synthesis have been applied to this scaffold, addressing environmental concerns tied to traditional batch processes. These developments resonate with the broader push toward green chemistry—a frequently searched term in scientific databases.

Analytical characterization of CAS No. 1823522-25-3 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity for preclinical studies. The compound’s stability under various pH conditions has also been investigated, given its potential oral administration route—a key consideration for researchers querying drug-like properties in search engines.

In summary, 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester represents a multifaceted tool in modern chemistry. Its structural features align with trends in fragment-based drug discovery and covalent inhibitor development, while synthetic innovations cater to sustainability demands. As interdisciplinary research grows, this compound is poised to remain relevant in both academic and industrial settings.